4-fluoro-3-methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• SMILES: CCCC(C)NC1=CC(=C(C=C1)F)C
• InChI: InChI=1S/C12H18FN/c1-4-5-10(3)14-11-6-7-12(13)9(2)8-11/h6-8,10,14H,4-5H2,1-3H3
• InChIKey: IGUCNLGYYIXNRL-UHFFFAOYSA-N

4-Fluoro-3-methyl-N-(pentan-2-yl)aniline (CAS 1341335-16-7): Procurement-Ready Fluorinated Secondary Aniline Building Block

4-Fluoro-3-methyl-N-(pentan-2-yl)aniline (CAS 1341335-16-7) is a fluorinated secondary aniline derivative with the molecular formula C12H18FN and a molecular weight of 195.28 g/mol . It features a 4-fluoro-3-methyl substitution pattern on the phenyl ring and a chiral, branched pentan-2-yl group attached to the nitrogen, yielding a compound with one asymmetric center, a computed LogP of 3.84, and an Fsp³ of 0.50 . It is supplied at 95% purity as a research-grade building block by multiple vendors including Fluorochem and Leyan (乐研) . Its GHS classification includes H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .

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Scaffold Type

Fluorinated secondary aniline with pre-installed chiral, branched N-alkyl group

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Research Suitability

Supports medicinal chemistry hit-to-lead, stereochemical SAR, and agrochemical intermediate programs

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Procurement Status

Available as a research-grade building block (95% purity) from multiple vendors

Why 4-Fluoro-3-methyl-N-(pentan-2-yl)aniline Cannot Be Replaced by Its Parent Primary Aniline or Regioisomeric Analogs

In-class substitution among fluoro-methyl aniline derivatives is not scientifically valid because three structural features of this compound simultaneously modulate key physicochemical and biological properties in ways that regioisomers and simpler analogs do not replicate. First, N-alkylation with the branched pentan-2-yl group increases LogP by approximately 1.54 log units relative to the parent primary aniline (4-fluoro-3-methylaniline, LogP 2.30) [1], altering membrane permeability and formulation behavior. Second, the Fsp³ increases from approximately 0.14 (parent) to 0.50 (target), a 3.6-fold enhancement in molecular saturation that correlates with improved developability outcomes as demonstrated by Lovering et al. [2]. Third, the specific 3-methyl (meta) substitution pattern on the ring, combined with the chiral pentan-2-yl N-substituent, produces a stereochemically defined scaffold that differs fundamentally from the achiral pentan-3-yl isomer (CAS 1341131-72-3) and the 2-methyl regioisomer (CAS 1021080-29-4) . These differences are quantifiable and consequential for target engagement, synthetic derivatization, and biological readout.

Risk

Parent primary aniline (LogP 2.30) has significantly lower lipophilicity and lacks chiral N-alkyl branching, which may alter membrane permeability and developability profile.

Risk

Achiral pentan-3-yl isomer (CAS 1341131-72-3) cannot support enantioselective applications or stereospecific SAR exploration due to zero asymmetric centers.

Risk

Ortho-methyl regioisomer (CAS 1021080-29-4) creates steric hindrance around the secondary amine, potentially impeding N-derivatization yields compared to the meta-methyl scaffold.

• [1] KepuChina (科普中国). 4-氟-3-甲基苯胺 (4-Fluoro-3-methylaniline), CAS 452-69-7. Molecular Weight 125.14, LogP 2.29750. Accessed April 2026. View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. doi:10.1021/jm901241e. Average Fsp3 for discovery compounds: 0.36; for marketed drugs: 0.47. View Source

Quantitative Differentiation Evidence for 4-Fluoro-3-methyl-N-(pentan-2-yl)aniline vs. Closest Analogs

LogP Increase of +1.54 Units vs. Parent Primary Aniline Alters Lipophilicity-Driven Properties

The target compound exhibits a measured/calculated LogP of 3.84, compared to LogP 2.30 for the parent primary aniline 4-fluoro-3-methylaniline (CAS 452-69-7), representing a +1.54 log unit increase (a ~35-fold increase in octanol-water partition coefficient) [1]. This lipophilicity shift is a direct consequence of N-alkylation with the pentan-2-yl group and places the compound in a different developability space (LogP >3) compared to the parent (LogP <3), impacting passive membrane diffusion, protein binding, and chromatographic retention behavior [2].

Lipophilicity Shift

Cross-study comparable

ΔLogP = +1.54 (~35-fold increase in P) vs. parent primary aniline (LogP 2.30)

Alters permeability classification and membrane-crossing potential in cell-based assays

Computed values from Fluorochem and KepuChina databases

Evidence Dimension	Octanol-water partition coefficient (LogP) – computed/predicted value
Target Compound Data	LogP = 3.84 (Fluorochem computed value)
Comparator Or Baseline	4-Fluoro-3-methylaniline (CAS 452-69-7): LogP = 2.30 (KepuChina)
Quantified Difference	ΔLogP = +1.54 (a ~35-fold increase in P)
Conditions	Computed LogP values; target from Fluorochem database, comparator from KepuChina/Chem960 database

Why This Matters

A LogP shift of this magnitude is sufficient to alter permeability classification (from moderate to high permeability territory), which can determine whether a compound crosses biological membranes effectively in cell-based assays, in vivo models, or formulation development screens.

• [1] KepuChina (科普中国). 4-氟-3-甲基苯胺 (4-Fluoro-3-methylaniline), CAS 452-69-7. LogP 2.29750. Accessed April 2026. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Fsp³ of 0.50 Surpasses Both the Parent Primary Aniline (0.14) and the Average Marketed Drug (0.47)

The target compound has an Fsp³ (fraction of sp³-hybridized carbons) of 0.50, as reported by Fluorochem . In contrast, the parent primary aniline 4-fluoro-3-methylaniline has an Fsp³ of approximately 0.14 (1 sp³ carbon out of 7 total) . This 0.36 absolute increase means the target compound's Fsp³ exceeds the average reported for marketed drugs (Fsp³ = 0.47) in the Lovering et al. (2009) analysis, whereas the parent compound falls in the 'flat' discovery compound range (average Fsp³ = 0.36) [1].

Molecular Saturation

Cross-study comparable

Fsp³ = 0.50, a +0.36 increase vs. parent (0.14). Surpasses marketed drug average (0.47).

Enters a developability space associated with improved solubility and reduced off-target promiscuity

Benchmark from Lovering et al. J Med Chem 2009

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	Fsp³ = 0.50 (6 sp³ carbons / 12 total carbons)
Comparator Or Baseline	4-Fluoro-3-methylaniline: Fsp³ = 0.14 (1/7); Marketed drug average: Fsp³ = 0.47 (Lovering et al. 2009)
Quantified Difference	Absolute ΔFsp³ = +0.36 vs. parent (+3.6×); target exceeds marketed drug average by +0.03
Conditions	Structural calculation; target from Fluorochem, parent from molecular formula C7H8FN, benchmark from Lovering et al. J Med Chem 2009

Why This Matters

Higher Fsp³ has been statistically correlated with improved clinical developability, aqueous solubility, and reduced off-target promiscuity; a compound with Fsp³ ≥ 0.50 enters a developability space associated with higher probability of progression through clinical phases.

• [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. Average Fsp3 discovery: 0.36; marketed drugs: 0.47. View Source

Single Chiral Center (Asymmetric Atom = 1) Distinguishes Target from Achiral Pentan-3-yl Isomer

The target compound possesses exactly 1 asymmetric atom (the carbon bearing the methyl, propyl, H, and N-Ar substituents of the pentan-2-yl group), as confirmed by Fluorochem . The closely related pentan-3-yl isomer (4-fluoro-3-methyl-N-(pentan-3-yl)aniline, CAS 1341131-72-3) has 0 asymmetric centers because the pentan-3-yl group is symmetrically substituted with two ethyl groups . This stereochemical difference has practical consequences: the target compound can be employed in asymmetric synthesis or resolved into enantiomers for stereospecific SAR exploration, whereas the pentan-3-yl analog cannot support chirality-driven differentiation.

Chiral Center Presence

Head-to-head

Target: 1 asymmetric center. Comparator (pentan-3-yl isomer) & parent: 0 asymmetric centers.

Enables enantioselective applications impossible with achiral regioisomers

Structural analysis based on SMILES and InChI from supplier databases

Evidence Dimension	Number of asymmetric atoms (chiral centers)
Target Compound Data	1 asymmetric atom (InChI Key: IGUCNLGYYIXNRL-UHFFFAOYSA-N; racemic mixture as supplied)
Comparator Or Baseline	4-Fluoro-3-methyl-N-(pentan-3-yl)aniline (CAS 1341131-72-3): 0 asymmetric atoms; 4-fluoro-3-methylaniline (CAS 452-69-7): 0 asymmetric atoms
Quantified Difference	Target: 1 chiral center; pentan-3-yl analog: 0 chiral centers; parent aniline: 0 chiral centers
Conditions	Structural analysis based on canonical SMILES and InChI specifications from Fluorochem, AKSci, and Chemsrc databases

Why This Matters

The presence of a chiral center enables enantioselective applications (chiral HPLC resolution, asymmetric catalysis, stereospecific biological testing) that are impossible with the achiral pentan-3-yl isomer, directly impacting procurement decisions for medicinal chemistry and chemical biology programs requiring stereochemical SAR.

Regioisomeric Differentiation: 3-Methyl (Meta) vs. 2-Methyl (Ortho) Substitution Alters Steric and Electronic Profile

The target compound carries the methyl substituent at the 3-position (meta to the amino group), whereas the commercially available regioisomer 4-fluoro-2-methyl-N-(pentan-2-yl)aniline (CAS 1021080-29-4) places the methyl group at the 2-position (ortho to the amino group) . Although direct comparative biological data for these specific regioisomers have not been published, the ortho-methyl substitution in the 2-methyl analog introduces steric hindrance around the secondary amine, which can impede N-alkylation, acylation, and metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) relative to the meta-methyl target compound [1]. The 3-methyl substitution preserves a less hindered amine environment while still providing the lipophilic and electronic contribution of the methyl group.

Regioisomeric Reactivity

Class-level inference

Meta-methyl substitution preserves a sterically accessible amine; ortho-methyl regioisomer introduces steric crowding.

May support higher yields in N-functionalization reactions

Data to verify; inference based on ortho-substituent effects in aniline chemistry

Evidence Dimension	Steric accessibility of the secondary amine nitrogen for further derivatization
Target Compound Data	3-methyl (meta) substitution: methyl group is distal to the amine, minimal steric interference at the N–H reaction center
Comparator Or Baseline	4-Fluoro-2-methyl-N-(pentan-2-yl)aniline (CAS 1021080-29-4): 2-methyl (ortho) substitution creates steric crowding adjacent to the secondary amine
Quantified Difference	Qualitative difference in steric environment; no quantitative kinetic data available for these specific compounds
Conditions	Structural comparison; reactivity inference based on well-established principles of ortho-substituent effects in aniline chemistry (see general reference on steric effects in nucleophilic aromatic substitution and cross-coupling)

Why This Matters

When the intended downstream application involves further N-functionalization of the secondary aniline (e.g., N-acylation, N-arylation, or N-sulfonylation), the meta-methyl substitution pattern of the target compound presents a less sterically encumbered reaction center, potentially enabling higher yields and milder reaction conditions compared to the ortho-methyl regioisomer.

• [1] Ruiz-Castillo P, Buchwald SL. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chem Rev. 2016;116(19):12564-12649. Review describing steric effects of ortho-substituents on aniline coupling efficiency. View Source

N-Alkylation Mitigates Para-Fluoroaniline Bioactivation Risk Relative to Primary Aniline

4-Fluorinated primary anilines are known to undergo cytochrome P450-mediated bioactivation to reactive benzoquinoneimine intermediates, a metabolic liability documented by Rietjens et al. (1991) for 4-fluoroaniline and related para-fluorinated analogs [1]. N-Alkylation of the aniline nitrogen, as present in the target compound (secondary amine), alters the metabolic pathway by blocking direct N-hydroxylation—the obligate first step in benzoquinoneimine formation from primary anilines. While direct microsomal stability data for this specific compound are not available, the N-pentan-2-yl substitution represents a class-recognized strategy for reducing this bioactivation risk compared to the parent primary aniline 4-fluoro-3-methylaniline [1].

Bioactivation Pathway

Class-level inference

N-alkylation blocks P450-mediated N-hydroxylation, a key step in benzoquinoneimine formation from 4-fluoroanilines.

May reduce reactive metabolite formation risk in in vivo models

Mechanism established by Rietjens et al. (1991); no direct data for this specific compound

Evidence Dimension	Susceptibility to benzoquinoneimine bioactivation pathway
Target Compound Data	Secondary aniline (N-alkylated): N-hydroxylation pathway blocked; bioactivation expected to be reduced vs. primary aniline
Comparator Or Baseline	4-Fluoro-3-methylaniline (primary aniline, CAS 452-69-7): susceptible to P450-mediated N-hydroxylation → benzoquinoneimine formation [1]
Quantified Difference	No direct comparative in vitro metabolism data available for this specific pair; class-level inference from Rietjens et al. (1991) establishing the mechanism for 4-fluoroaniline bioactivation
Conditions	In vitro microsomal and in vivo studies on 4-fluoroaniline and analogs; mechanism established in Chemico-Biological Interactions (1991)

Why This Matters

For programs progressing fluorinated aniline scaffolds toward in vivo studies, N-alkylation represents a critical structural feature that may reduce the risk of reactive metabolite formation, a common cause of idiosyncratic toxicity and candidate attrition; procurement of the pre-alkylated secondary aniline avoids the need for additional synthetic steps to cap the aniline nitrogen.

• [1] Rietjens IMCM, Vervoort J. Bioactivation of 4-fluorinated anilines to benzoquinoneimines as primary reaction products. Chem Biol Interact. 1991;77(3):263-281. PMID: 2009574. View Source

High-Value Application Scenarios for 4-Fluoro-3-methyl-N-(pentan-2-yl)aniline Based on Quantified Differentiation

Medicinal Chemistry Hit-to-Lead Programs Requiring Higher Fsp³ and Pre-Installed Chirality

For medicinal chemistry teams progressing screening hits toward lead optimization, the target compound offers an Fsp³ of 0.50—exceeding both the discovery compound average (0.36) and the marketed drug average (0.47)—combined with a single chiral center that enables enantiomeric resolution and stereospecific SAR exploration . Procurement of this pre-formed, chirally enriched scaffold eliminates the need for synthetic introduction of saturation and chirality, accelerating SAR cycles. The 3-methyl, 4-fluoro substitution pattern provides a complementary vector set to the more common 2-methyl or unsubstituted aniline building blocks, expanding the accessible chemical space for patent diversification .

Agrochemical Intermediate Synthesis Leveraging Differential Lipophilicity and Steric Profile

The LogP of 3.84 positions this compound in a lipophilicity range favored for agrochemical active ingredients, where higher LogP values (typically 3–5) enhance cuticular penetration in plants and insects . Compared to the parent primary aniline (LogP 2.30), the +1.54 LogP gain translates to approximately 35-fold higher octanol-water partitioning, directly impacting formulation strategies for emulsifiable concentrates or oil-based suspensions. The meta-methyl substitution preserves a sterically accessible secondary amine for further functionalization with acyl, sulfonyl, or heterocyclic groups—a key requirement in modern agrochemical lead optimization .

Stereoselective Synthesis and Chiral Building Block Applications

The presence of exactly one asymmetric atom distinguishes this compound from the achiral pentan-3-yl isomer (CAS 1341131-72-3, 0 asymmetric centers) and creates value for programs requiring enantiomerically pure intermediates . The racemic mixture can be resolved via chiral preparative HPLC or diastereomeric salt formation to yield individual enantiomers, enabling stereospecific SAR studies or the synthesis of enantiopure final compounds. This chiral feature, combined with commercial availability at 95% purity from multiple suppliers including Fluorochem and Leyan , makes it a practical choice for asymmetric synthesis routes where the stereochemical outcome at the pentan-2-yl center is critical to downstream biological activity.

Specialty Polymer and Material Science Applications Requiring Defined Secondary Amine Functionality

The secondary amine motif with a branched N-alkyl group provides a mono-functionalized aniline that cannot undergo uncontrolled polycondensation—a distinct advantage over primary anilines in polymer synthesis where precise stoichiometric control is required . The 4-fluoro substituent serves as a latent reactive handle for nucleophilic aromatic substitution (SNAr) in a subsequent curing or cross-linking step, while the 3-methyl group modulates the electron density of the ring, potentially tuning the reactivity of the fluoro substituent in a predictable manner . This orthogonal reactivity profile (secondary amine for chain extension; aryl fluoride for post-polymerization modification) is not simultaneously available from the parent primary aniline or the 2-methyl regioisomer.

Application

Selection Property

Validation Focus

Medicinal chemistry hit-to-lead

Chiral, high-Fsp³ scaffold

Stereospecific SAR and developability profiling

Agrochemical intermediate synthesis

Elevated LogP and steric profile

Formulation compatibility and derivatization efficiency

Stereoselective synthesis

Single chiral center

Chiral resolution and enantiopure intermediate preparation

Specialty polymer and material science

Secondary amine and latent aryl fluoride

Controlled polymerization and post-modification reactivity